Cas no 134227-45-5 (3,4,5-Trifluorobenzonitrile)

3,4,5-Trifluorobenzonitrile is a fluorinated aromatic nitrile compound with the molecular formula C7H2F3N. This high-purity intermediate is characterized by its trifluorinated benzene ring and cyano functional group, making it valuable in pharmaceutical and agrochemical synthesis. Its electron-withdrawing properties enhance reactivity in nucleophilic substitution and cross-coupling reactions. The fluorine substituents improve metabolic stability and lipophilicity in active ingredients. Typical applications include use as a building block for kinase inhibitors, herbicides, and liquid crystal materials. The compound is supplied as a white crystalline solid with ≥98% purity (GC), stable under inert conditions. Proper handling requires PPE due to potential irritant effects. Storage recommendations: 2-8°C in a tightly sealed container.
3,4,5-Trifluorobenzonitrile structure
3,4,5-Trifluorobenzonitrile structure
Product Name:3,4,5-Trifluorobenzonitrile
CAS No:134227-45-5
MF:C7H2F3N
MW:157.092691898346
MDL:MFCD00074948
CID:64305
PubChem ID:87559687
Update Time:2025-10-19

3,4,5-Trifluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trifluorobenzonitrile
    • 3,4,5-TRIFLUORO-1-CYANO BENZENE
    • BENZONITRILE, 3,4,5-TRIFLUORO-
    • 3,4,5-trifluoro-benzonitrile
    • 3,4,5-trifluorobenzenecarbonitrile
    • PubChem1573
    • KSC493S4J
    • 3,4,5-?Trifluorobenzonitrile
    • STK802220
    • SBB063861
    • BBL011049
    • VZ25422
    • CM13153
    • TF10161
    • AS01712
    • BR
    • Z838972316
    • AM20060084
    • CK2155
    • AKOS005622524
    • InChI=1/C7H2F3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2
    • AC-4108
    • J-006501
    • DTXSID10344003
    • W-104741
    • PS-10157
    • 3,4,5-Trifluorobenzonitrile, 99%
    • EN300-55728
    • FT-0614139
    • 134227-45-5
    • MFCD00074948
    • SCHEMBL157603
    • T2370
    • CS-W019259
    • DB-030883
    • MDL： MFCD00074948
    • Inchi： 1S/C7H2F3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H
    • InChI Key： XFKYJMGXZXJYBS-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(C#N)=CC=1F)F
    • BRN： 7702244

Computed Properties

  • Exact Mass: 157.01400
  • Monoisotopic Mass: 157.013934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Translucent crystals
  • Density: 1.2465 (estimate)
  • Melting Point: 45.0 to 49.0 deg-C
  • Boiling Point: 69°C/10mmHg
  • Flash Point: 62 ºC
  • Refractive Index: 1.464
  • PSA: 23.79000
  • LogP: 1.97558
  • Solubility: Not determined

3,4,5-Trifluorobenzonitrile Security Information

3,4,5-Trifluorobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4,5-Trifluorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2370-1g
3,4,5-Trifluorobenzonitrile
 134227-45-5 98.0%(GC&N)
1g
 ￥150.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2370-5g
3,4,5-Trifluorobenzonitrile
 134227-45-5 98.0%(GC&N)
5g
 ￥590.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T451A-100g
3,4,5-Trifluorobenzonitrile
 134227-45-5 98%
100g
 ￥530.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T451A-5g
3,4,5-Trifluorobenzonitrile
 134227-45-5 98%
5g
 ￥34.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T451A-25g
3,4,5-Trifluorobenzonitrile
 134227-45-5 98%
25g
 ￥143.0 2022-09-28
Fluorochem
007488-1g
3,4,5-Trifluorobenzonitrile
 134227-45-5 99%
1g
 ￡10.00 2022-03-01
Fluorochem
007488-10g
3,4,5-Trifluorobenzonitrile
 134227-45-5 99%
10g
 ￡12.00 2022-03-01
Fluorochem
007488-100g
3,4,5-Trifluorobenzonitrile
 134227-45-5 99%
100g
 ￡90.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162187-25g
3,4,5-Trifluorobenzonitrile
 134227-45-5 >98.0%(GC)
25g
 ¥120.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162187-5G
3,4,5-Trifluorobenzonitrile
 134227-45-5 >98.0%(GC)
5g
 ¥30.90 2023-08-31

3,4,5-Trifluorobenzonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:134227-45-5)
Order Number:SFD908
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:134227-45-5)
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Purity:99%
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